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Gold-198 Imaging: Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in correcting

artifacts encountered during Gold-198 (Au-198) imaging experiments.

Troubleshooting Guides
Issue: Star Artifacts Obscuring Region of Interest
Q1: What causes the star-like streaks originating from areas of high radioactivity in my Gold-
198 images?

A1: This phenomenon is known as a "star artifact." It is common in SPECT imaging when there

is intense radionuclide emission in a concentrated area.[1] The primary causes for this in Gold-
198 imaging are:

Septal Penetration: The high-energy gamma photons (412 keV) of Gold-198 can penetrate

the lead septa of the collimator.[1][2] This is especially problematic if a low-energy collimator

is used.[2][3]

High Activity Concentration: A very high concentration of Au-198 in a small volume can lead

to a large flux of photons that overwhelms the collimator and detector.[1][3]

Reconstruction Algorithm: Filtered backprojection reconstruction techniques used in SPECT

can create streaking artifacts when there is an intense signal from a limited number of

projections.[1]
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Q2: How can I prevent or correct for star artifacts in my Au-198 images?

A2: To mitigate star artifacts, consider the following preventative measures and correction

techniques:

Collimator Selection: Always use a medium or high-energy collimator for Gold-198 imaging

to prevent septal penetration.[2] While this may slightly reduce spatial resolution and count

sensitivity, it is crucial for eliminating the artifact.[2]

Shielding: For planar imaging, you can shield the area of intense uptake (e.g., injection site)

with a lead block to reduce the photon flux to the gamma camera. However, this is not

feasible for SPECT imaging.[2]

Activity and Acquisition Time: Keep the amount of radiotracer administered as low as

reasonably achievable without compromising diagnostic quality to avoid detector overload.[1]

This may necessitate longer acquisition times to accumulate sufficient counts for good image

quality.[1]

Iterative Reconstruction: Employ iterative reconstruction algorithms instead of filtered

backprojection, as they are generally less prone to producing such artifacts.

Issue: Ring-like or Circular Artifacts in Reconstructed
Images
Q1: I am observing circular or ring-shaped patterns in my reconstructed SPECT images. What

is causing this?

A1: These are known as "ring artifacts" and are a common issue in SPECT imaging.[4] The

primary cause is non-uniformity in the gamma camera detector response.[4][5] This can stem

from several issues:

Photomultiplier Tube (PMT) Malfunction: A defective or improperly calibrated PMT is a

frequent cause of ring artifacts.[5][6][7][8]

Crystal Defects: Damage to the scintillation crystal can lead to non-uniformities.
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Collimator Defects: Imperfections in the collimator holes can also contribute to these

artifacts.[9]

Incorrect Correction Maps: Errors in the uniformity correction maps applied during image

acquisition or reconstruction will result in ring artifacts.

Q2: What is the protocol for troubleshooting and eliminating ring artifacts?

A2: A systematic approach is necessary to identify and correct the source of ring artifacts:

Daily Quality Control: Perform daily uniformity checks using a flood source (e.g., Co-57 sheet

source or a Tc-99m fluid phantom).[10] Any significant non-uniformity should be addressed

before patient imaging.

Inspect Raw Data: Review the raw projection data in a cinematic display to look for any

obvious detector non-uniformities.

Recalibration: If non-uniformities are detected, the gamma camera detectors need to be

recalibrated.[4] This typically involves acquiring new high-count flood correction maps.

Hardware Maintenance: If recalibration does not resolve the issue, it may indicate a

hardware problem, such as a malfunctioning PMT or a damaged crystal, which will require

service by a qualified engineer.[6]

Issue: Blurry Images and Loss of Definition
Q1: My Gold-198 images appear blurry and lack sharp detail. What could be the cause?

A1: Blurring in nuclear medicine images is often attributable to patient motion during the long

acquisition times required.[1][11] Other potential causes include:

Incorrect Collimator-to-Patient Distance: Maintaining a minimal and constant distance is

crucial for optimal resolution.

System Resolution Issues: Poor intrinsic or system spatial resolution can also lead to blurry

images.
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Reconstruction Filter Selection: An inappropriate reconstruction filter (e.g., one that is too

smooth) can blur the final image.[12]

Q2: How can I minimize motion artifacts and improve image sharpness?

A2: The following steps can help reduce motion-related blurring and enhance image quality:

Patient Comfort and Immobilization: Ensure the patient is in a comfortable and stable

position to minimize movement during the scan. Use immobilization devices where

appropriate.[11][13]

Clear Communication: Explain the importance of remaining still to the patient before starting

the acquisition.[11]

Motion Detection and Correction: Review the raw data for patient motion.[14] Many modern

systems have software to detect and correct for motion artifacts. If significant motion is

detected early, it may be necessary to restart the acquisition.

Optimize Acquisition Parameters: Use the appropriate matrix size and zoom factor for the

study.

Quality Control of Spatial Resolution: Regularly perform quality control checks of the

system's spatial resolution using a bar phantom.[15]

Frequently Asked Questions (FAQs)
Q: What is attenuation, and how does it affect my Gold-198 images?

A: Attenuation is the process by which gamma photons are absorbed or scattered as they

travel through tissue, reducing the number of photons that reach the detector.[16] This can

create artificial "cold spots" or areas of reduced uptake in the reconstructed images, which may

be misinterpreted as pathology.[11][17] Attenuation correction is a method used to compensate

for this effect and provide a more accurate representation of the radiotracer distribution.[17][18]

For quantitative SPECT/CT, CT-based attenuation correction is recommended.[19]

Q: How does Compton scatter impact Gold-198 imaging, and how is it corrected?
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A: Compton scatter occurs when a gamma photon interacts with an electron in the tissue,

causing the photon to lose energy and change direction.[20] If these scattered photons are

detected within the energy window, they are mispositioned, leading to a loss of image contrast

and a "hazy" appearance. Given the high energy of Au-198 photons, Compton scatter is a

significant factor. Correction is typically performed by using one or more additional energy

windows to estimate the scatter contribution and subtract it from the primary photopeak

window.

Q: What is "dead time," and is it a concern for Gold-198 imaging?

A: Dead time is the period after a gamma camera detects a photon during which it cannot

detect another event.[21] At high count rates, which can occur with therapeutic radionuclides

like Gold-198, dead time can lead to a significant loss of counts, resulting in underestimation of

the true activity.[21][22] Modern gamma cameras have dead time correction circuitry, but it's

important to be aware that high count rates can still lead to inaccuracies.[21][23]

Q: What are the key quality control procedures I should perform before a Gold-198 imaging

session?

A: A robust quality control program is essential for artifact-free imaging.[10][15][24] Key daily

and weekly procedures include:

Peaking: Ensuring the energy window is correctly centered over the 412 keV photopeak of

Gold-198.

Field Uniformity: Acquiring a high-count flood image to check for and correct any non-

uniformities in the detector response.[15]

Center of Rotation (COR): For SPECT, verifying that the COR is accurate to prevent blurring

and distortion in the reconstructed images.

Spatial Resolution and Linearity: Periodically checking the system's ability to resolve fine

details and produce straight lines using a bar phantom.[15]

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://radiopaedia.org/articles/compton-effect
https://www.benchchem.com/product/b156924?utm_src=pdf-body
https://clinicalpub.com/the-gamma-camera-performance-characteristics/
https://www.benchchem.com/product/b156924?utm_src=pdf-body
https://clinicalpub.com/the-gamma-camera-performance-characteristics/
https://www.ortec-online.com/-/media/ametekortec/technical-papers/digital-gamma-ray-spectroscopy-systems/innovative-method-dead-time-correction-nuclear-spectroscopy_.pdf?la=en&revision=2b4eb952-f2af-495e-9f7a-b47ece35f2f7&hash=C501D705F3419D690392F1CFD94544CB
https://clinicalpub.com/the-gamma-camera-performance-characteristics/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7214567/
https://www.benchchem.com/product/b156924?utm_src=pdf-body
https://eanm.org/wp-content/uploads/2024/06/EANM_2017_TEchGuide_QualityControl-1.pdf
https://www.osti.gov/etdeweb/servlets/purl/640591
http://www.medimaging.gr/tutorials/Nuclear%20Medicine%20Instrumentation%20QC%20GUIDELINES%20Maria%20Lyra%20et%20al%20%202007.pdf
https://www.benchchem.com/product/b156924?utm_src=pdf-body
https://www.osti.gov/etdeweb/servlets/purl/640591
https://www.osti.gov/etdeweb/servlets/purl/640591
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value/Setting
Significance in Au-198
Imaging

Primary Energy Window 412 keV ± 10%
Centered on the principal

gamma emission of Gold-198.

Scatter Window(s)
Varies by protocol (e.g., lower

energy windows)

Used for Compton scatter

correction to improve image

contrast.

Collimator Type Medium or High Energy

Essential to prevent septal

penetration and star artifacts

due to the high photon energy.

[2]

Typical System Dead Time
4-8 µsec (under clinical

conditions)

Can lead to count loss at high

activities; correction is

necessary for quantitative

accuracy.[21]

Flood Field Uniformity Integral Uniformity < 3%

Critical for preventing ring

artifacts in SPECT

reconstruction.[4]

Experimental Protocols
Protocol: Daily Uniformity and Peaking for Au-198

Objective: To verify correct gamma camera energy peaking and detector uniformity.

Materials:

Gold-198 point source or a uniform flood phantom (e.g., Co-57 sheet source as a

surrogate).

Gamma camera with a medium or high-energy collimator attached.

Procedure (Peaking):

1. Position the point source in the center of the field of view.
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2. Set the energy window for Au-198 (412 keV).

3. Acquire a spectrum and adjust the peak position until it is centered in the window.

Procedure (Uniformity):

1. Place the flood source on the collimator face or use a fillable phantom with a uniform

solution of a suitable radionuclide (e.g., Tc-99m, following manufacturer's guidelines for

assessing uniformity).

2. Acquire a high-count flood image (typically 5-10 million counts).

3. Visually inspect the image for any non-uniformities (hot or cold spots).

4. Analyze the image using the system's quality control software to ensure integral and

differential uniformity are within acceptable limits (e.g., < 3%).

5. If non-uniformities are present, apply a new uniformity correction map. If the issue

persists, notify a service engineer.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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